Cas no 874-06-6 (4-hydroxybenzofurazan)

• Product Name: 4-hydroxybenzofurazan
• CAS No: 874-06-6
• MF: C₆H₄N₂O₂
• MW: 136.108160972595
• CID: 2144021
• PubChem ID: 135542663
• Update Time: 2025-04-21

4-hydroxybenzofurazan Chemical and Physical Properties

Names and Identifiers

• 4-hydroxybenzofurazan
• 2,1,3benzoxadiazol4ol
• 2,1,3-Benzoxadiazol-4-ol #
• DB-295369
• SCHEMBL5798359
• SCHEMBL5543675
• 2,1,3-Benzoxadiazol-4-ol
• EU-0000068
• 2,1,3-Benzoxadiazol-7(3H)-one
• 4-hydroxy[2,1,3]benzoxadiazole
• 2,1,3-benzoxadiazol-4(1h)-one
• AKOS021983142
• benzofurazan-4-ol
• 874-06-6

• Inchi： 1S/C6H4N2O2/c9-5-3-1-2-4-6(5)8-10-7-4/h1-3,9H
• InChI Key： JYVBLAKBEMDPBD-UHFFFAOYSA-N
• SMILES： O1N=C2C=CC=C(C2=N1)O

Computed Properties

• Exact Mass: 136.027277375Da
• Monoisotopic Mass: 136.027277375Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.2Ų